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Compound of Interest

Compound Name: NVP-ACC789
CAS No.: 300842-64-2
Cat. No.: B1666487
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For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for the handling of NVP-ACC789. As a potent kinase inhibitor, stringent
adherence to these guidelines is critical to ensure personnel safety and maintain experimental
integrity. This guide is intended to be a primary resource for laboratory safety and chemical
handling, establishing a foundation of trust and value beyond the product itself.

l. Personal Protective Equipment (PPE)

The primary defense against exposure to potent compounds like NVP-ACC789 is the
consistent and correct use of appropriate Personal Protective Equipment (PPE). Below is a
summary of the required PPE, followed by a more detailed breakdown.

Table 1: Personal Protective Equipment for Handling NVP-ACC789
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To view exact molar ratios, purification steps, and HRP optimization
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Il. Experimental Protocols: Safe Handling and
Solution Preparation

All handling of solid NVP-ACC789 and its concentrated solutions should be performed in a
designated area, such as a chemical fume hood or a Class Il Biological Safety Cabinet (BSC),
to minimize the risk of aerosolization and inhalation.[2]

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
designated workspace by lining it with absorbent, disposable bench paper. Have a clearly
labeled hazardous waste container ready for all disposable items.

» Weighing: If weighing the solid form of the compound, do so within the containment of a
fume hood or BSC. Use a tared weigh boat to minimize the dispersion of the powder.

e Reconstitution: When preparing solutions, add the solvent to the solid compound slowly and
carefully to avoid splashing. Use a properly calibrated pipette for accurate measurement.

o Labeling: Clearly label all vials and tubes containing NVP-ACC789 with the compound
name, concentration, date, and appropriate hazard symbols.

» Post-Handling: After handling, wipe down the work surface with an appropriate deactivating
agent (if known) or a suitable solvent (e.g., 70% ethanol), followed by water. Dispose of all
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contaminated materials, including gloves, bench paper, and pipette tips, in the designated
hazardous waste container.

Diagram 1: Experimental Workflow for Safe Handling of NVP-ACC789
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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